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Compound of Interest

Compound Name: Magnesium formate

Cat. No.: B1197774

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core chemical properties, safety protocols, and
laboratory applications of magnesium formate. The information is intended to support
researchers in utilizing this compound effectively and safely in a laboratory setting.

Core Chemical and Physical Properties

Magnesium formate is the magnesium salt of formic acid, an inorganic compound that
typically exists as a white crystalline solid.[1] It is commonly available as a dihydrate
(Mg(HCOO)2:2H20).[2] This compound serves various roles in research, including as a reagent
in analytical chemistry, a component in the synthesis of metal-organic frameworks (MOFs), and
as a crystallization agent for biological macromolecules.[2][3][4][5]

The fundamental properties of anhydrous magnesium formate and its common dihydrate form
are summarized below.
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Property

Anhydrous
Magnesium
Formate

Magnesium
Formate Dihydrate

Citations

Chemical Formula

Mg(HCOO):z or

Mg(CHO2)2:2H20 or

[1](6][71.[2][8]

C2H2MgOa C2H2Mg0Oa4-2H20

Molecular Weight 114.34 g/mol 150.37 g/mol [6][9][10],[8][11]
White crystalline Colorless

Appearance _ [2][9][12][13]
powder or granules orthorhombic crystals

] ] Decomposes at ~500 Dehydrates at 100-

Melting Point (L1071, (1102171
°C 105 °C
14 g/100 mL (O

o °C)14.4 g/100 mL (20
Solubility in Water Soluble [71.[1012][13]

°C)20.5 g/100 mL (80
OC)

Solubility (Other)

Insoluble in ethanol

and ether

Insoluble in ethanol

[21(4],[10]

pH of Aqueous
Solution

7.46 (1 mM)7.73 (10
mM)8.06 (1000 mM)

5.5-7.5(1:250
solution, 25°C)

[14][15],[2]

Stability and Reactivity

Magnesium formate is considered stable under standard laboratory conditions.[12][13][16]

However, specific conditions and materials should be avoided to ensure safe handling and

experimental integrity.

o Thermal Stability: The dihydrate form loses its two molecules of water at approximately 100-

105 °C to yield the anhydrous form.[1][2][7] The resulting anhydrous magnesium formate is

stable up to around 500 °C, at which point it decomposes to produce magnesium oxide.[1][7]

» Incompatible Materials: Avoid strong oxidizing agents, as reactions can occur.[12][13][17]

» Reactivity with Acids: It can react with strong acids, which will displace the weaker formic

acid from the salt.[1]
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e Hazardous Polymerization: Hazardous polymerization will not occur.[12][17]

o Dust Explosion: Like many finely divided organic powders, magnesium formate dust may
form explosive mixtures with air if suspended in sufficient concentration and exposed to an
ignition source.[17]

Experimental Protocols & Applications

Magnesium formate can be readily synthesized in the laboratory via a simple acid-base
reaction. This protocol describes the synthesis from magnesium carbonate.

Objective: To synthesize magnesium formate dihydrate.

Materials:

Magnesium carbonate (MgCOs)

e Formic acid (HCOOH), ~85% solution

e Deionized water

o Magnetic stirrer and stir bar

e Heating mantle or hot plate

o Beakers and Erlenmeyer flask
 Filtration apparatus (e.g., Buichner funnel)
e pH paper or meter

Methodology:

e Reaction Setup: In a well-ventilated fume hood, place a beaker containing a calculated
amount of deionized water on a magnetic stirrer.

» Addition of Acid: Slowly add a stoichiometric amount of formic acid to the water with
continuous stirring.
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o Addition of Base: Gradually add a molar equivalent of magnesium carbonate powder to the
diluted formic acid solution.[3] The reaction will effervesce as carbon dioxide is released
(MgCOs + 2 HCOOH - Mg(HCOO)z + H20 + CO2).[3] Add the carbonate in small portions
to control the foaming.

e Reaction Completion: Continue stirring the solution after the final addition of magnesium
carbonate until the effervescence ceases. Gently heat the solution to ~50-60 °C to ensure
the reaction goes to completion.

e pH Check: Check the pH of the solution. It should be nearly neutral.[2] If the solution is still
acidic, add a very small amount of magnesium carbonate until neutralization is achieved.

« Filtration: If any unreacted starting material is present, filter the warm solution to remove
impurities.

o Crystallization: Transfer the clear filtrate to a clean beaker and allow it to cool slowly to room
temperature. Further cooling in an ice bath can promote crystallization of the magnesium
formate dihydrate.

« Isolation and Drying: Collect the resulting crystals by vacuum filtration and wash them with a
small amount of cold deionized water. Allow the crystals to air-dry or place them in a
desiccator.

e Analytical Reagent: It is used as a reagent in various analytical chemistry procedures.[2][4]

o Metal-Organic Frameworks (MOFs): Magnesium formate is a key building block for creating
microporous MOFs.[8] These structures have a large internal surface area, making them
promising materials for applications such as high-purity hydrogen storage.[3][9]

o Crystallography: It is used as a component in screening kits for the crystallization of proteins
and other biological macromolecules.[5]

o Catalysis: Due to its chemical properties, it may be used as a catalyst in certain organic
synthesis reactions.[3]

Safe Handling and Storage Workflow
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Proper handling and storage are critical to maintaining the integrity of the chemical and
ensuring laboratory safety. The following workflow outlines the key steps for managing
magnesium formate in a research environment.
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Caption: Workflow for the safe handling of magnesium formate in the lab.
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves, and a lab coat.[12][16][18]

o Ventilation: Use in a well-ventilated area to minimize inhalation of dust.[12] For procedures
that may generate significant dust, a fume hood is recommended.

» Handling: Avoid all personal contact, including inhalation and ingestion.[17] Do not eat, drink,
or smoke in the work area.[12] Keep containers securely sealed when not in use.[17] Wash
hands thoroughly after handling.[12][17]

o Storage: Store in a cool, dry, well-ventilated place away from incompatible materials and
foodstuffs.[12][17] Ensure containers are protected from physical damage.[12]

o Spill Response: In case of a spill, clean it up immediately.[12] Use dry cleanup procedures to
avoid generating dust.[17] Contain the spill with an inert material like sand or vermiculite and
place it in a suitable, labeled container for disposal.[12]

o First Aid:

[¢]

Eyes: Rinse cautiously with water for at least 15 minutes.[16][18]

[e]

Skin: Wash off with soap and plenty of water.[16]

o

Inhalation: Move the person to fresh air.[16][18]

[¢]

Ingestion: Rinse mouth with water and seek medical attention.[16] Do not induce vomiting.
[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. assignmentpoint.com [assignmentpoint.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://hamptonresearch.com/uploads/support_materials/HR2-537_SDS.pdf
https://www.echemi.com/sds/magnesiumformate02msolution-pid_Seven44585.html
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://datasheets.scbt.com/sc-252982.pdf
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://datasheets.scbt.com/sc-252982.pdf
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://datasheets.scbt.com/sc-252982.pdf
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://datasheets.scbt.com/sc-252982.pdf
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://datasheets.scbt.com/sc-252982.pdf
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://hamptonresearch.com/uploads/support_materials/HR2-537_SDS.pdf
https://www.echemi.com/sds/magnesiumformate02msolution-pid_Seven44585.html
https://hamptonresearch.com/uploads/support_materials/HR2-537_SDS.pdf
https://hamptonresearch.com/uploads/support_materials/HR2-537_SDS.pdf
https://www.echemi.com/sds/magnesiumformate02msolution-pid_Seven44585.html
https://hamptonresearch.com/uploads/support_materials/HR2-537_SDS.pdf
https://datasheets.scbt.com/sc-252982.pdf
https://www.benchchem.com/product/b1197774?utm_src=pdf-custom-synthesis
https://assignmentpoint.com/magnesium-formate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Magnesium Formate-Formic acid and formate-Industrial grade raw materials-Product-
CDchem [en.cd1958.com]

. Buy Magnesium formate | 557-39-1 [smolecule.com]

. MAGNESIUM FORMATE DIHYDRATE CAS#: 6150-82-9 [m.chemicalbook.com]

. hamptonresearch.com [hamptonresearch.com]

. Magnesium formate | C2H2MgO4 | CID 68404 - PubChem [pubchem.ncbi.nim.nih.gov]
. Magnesium formate - Wikipedia [en.wikipedia.org]

. scbt.com [scht.com]

°
(o] (0] ~ (o)) ol ey w

. americanelements.com [americanelements.com]
e 10. Magnesium Formate [drugfuture.com]

e 11. Magnesium formate dihydrate | C2H6MgO6 | CID 25021858 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 12. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

e 13. Magnesium formate or Magnesium diformate Manufacturers, with SDS [mubychem.com]
e 14. pH of Magnesium Formate [whatistheph.com]

e 15. MAGNESIUM FORMATE [chemicalbook.com]

e 16. hamptonresearch.com [hamptonresearch.com]

e 17. datasheets.scbt.com [datasheets.scbt.com]

e 18. echemi.com [echemi.com]

 To cite this document: BenchChem. [Magnesium Formate: A Technical Guide for Laboratory
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197774#basic-chemical-properties-of-magnesium-
formate-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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